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Compound of Interest

Compound Name: 1-Chloro-1-propene

CAS No.: 590-21-6

Cat. No.: B1220616

Get Quote

Operational Guide: Safe Disposal and Management of 1-Chloro-1-propene

Part 1: Strategic Safety Overview
1-Chloro-1-propene (cis/trans mixture) presents a dual-threat profile in laboratory waste

management: it is highly flammable (Flash Point < -6°C) and halogenated.[1][2][3] This

combination disqualifies it from standard organic solvent waste streams (e.g., acetone/ethanol)

and necessitates strict segregation to prevent costly cross-contamination of fuel-blending

waste streams and to mitigate dioxin formation risks during incineration.[2]

Critical Directive: Do not treat this merely as "organic waste." It must be managed as a

Halogenated Flammable Solvent.[2][4] Failure to segregate this compound often results in the

reclassification of entire waste drums, tripling disposal costs and creating regulatory non-

compliance under RCRA.[2][4]

Part 2: Chemical Profile & Risk Assessment
Effective disposal requires understanding the physical constraints of the molecule.[2][4] 1-
Chloro-1-propene is a low-boiling alkenyl halide, meaning it vaporizes readily at room

temperature, creating explosive atmospheres in waste containers if not properly sealed.[1][2][3]
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Table 1: Critical Properties for Waste Management

Property Value Operational Implication

CAS Number 590-21-6
Identifier for waste manifesting.

[1][2][3]

Flash Point < -6°C (< 21°F)

High Fire Risk. Ground all

containers during transfer.[1][2]

[3][4]

Boiling Point 35–38°C

High Volatility. Waste

containers must be pressure-

rated or vented caps used if

stored in warm areas.[1][2][3]

[4]

Density ~0.90 - 0.92 g/mL

Lighter than water; will float on

aqueous layers in separation

tanks.[1][2][3][4]

Reactivity Polymerizable

May contain stabilizers (e.g.,

TBC).[1][2][3][4] Old bottles

may form peroxides or

polymerize exothermically.[2]

[4]

Incompatibility
Aluminum, Magnesium,

Oxidizers

Do not use metal safety cans

made of aluminum.[1][2][3][4]

Use Stainless Steel (Type 316)

or HDPE.[2][4]
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Senior Scientist Insight:Why Aluminum is Dangerous here. Alkenyl halides can undergo

dehydrohalogenation or coupling reactions on active metal surfaces (like aluminum or

magnesium), potentially leading to exothermic runaway or hydrogen gas evolution.[2][4] Always

use glass or polyethylene (HDPE) for waste accumulation.[2][4]

Part 3: Waste Segregation & Containerization
Protocol
This protocol ensures compliance with EPA RCRA regulations (typically D001 Ignitable) and

optimizes incineration efficiency.[2][4]

Step 1: Container Selection
Primary Choice: High-Density Polyethylene (HDPE) Jerrycans (5L or 20L).[1][2][3][4]

Alternative: Amber Glass (for small volumes < 1L).[2][4]

Prohibited: Aluminum containers, standard metal safety cans (unless stainless steel).[2][4]

Step 2: Segregation Logic
You must segregate 1-Chloro-1-propene into the Halogenated Waste Stream.[1][2][3]

Halogenated Waste (CORRECT): Contains DCM, Chloroform, 1-Chloro-1-propene.[1][2][3]

Destruction Method: High-temperature incineration (>1100°C) with acid gas scrubbing to

capture HCl.[1][2][3][4]

Non-Halogenated Waste (INCORRECT): Acetone, Methanol, Toluene.[2][4]

Destruction Method: Often used as fuel blending for cement kilns.[2][4] Introduction of

halogens poisons this catalyst process and violates permit limits.[2][4]
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Step 3: Labeling
Hazard Checkboxes: [x] Flammable, [x] Toxic, [x] Halogenated.[2][4]

Chemical Name: Write out "1-Chloro-1-propene" fully. Do not use abbreviations like "1-CP."

RCRA Code:D001 (Ignitable).[2][4]

Part 4: Disposal Workflow Visualization
The following diagrams illustrate the decision logic and spill response protocols.

Figure 1: Waste Classification & Segregation Logic
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Waste Generation:
1-Chloro-1-propene

Is it pure or mixed?

Pure Chemical
(Expired/Surplus)

Reaction Mixture
(Solvent Waste)

CRITICAL DECISION:
Segregate to Halogenated Stream

Select Container:
HDPE or Amber Glass

(NO ALUMINUM)

Prevent Cross-Contamination

Labeling:
1. Full Name

2. Check 'Flammable' & 'Toxic'
3. RCRA: D001

Storage:
Flammable Cabinet

Secondary Containment

Final Disposal:
High-Temp Incineration

(w/ Scrubber)

Click to download full resolution via product page
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Caption: Decision matrix for segregating 1-Chloro-1-propene to prevent fuel-blending

contamination.

Figure 2: Emergency Spill Response Protocol

Spill Detected Assess Volume
& Location

Small (< 100mL)
In Fume Hood

Large (> 100mL)
Or Outside Hood

Don PPE:
Nitrile Gloves (Double)

Safety Goggles
Lab Coat

EVACUATE LAB
Call EHS

Absorb:
Use Vermiculite or

Solvent Pillows

Collect:
Seal in Vapor-Tight

Bag/Container

Tag as Hazardous Waste
(Halogenated)

Click to download full resolution via product page

Caption: Immediate response logic. Note: Due to low flash point, eliminate ignition sources

immediately.

Part 5: Step-by-Step Disposal Procedure
Objective: Safely transfer 1-Chloro-1-propene from benchtop to central accumulation area.

Preparation:

Ensure the waste container is HDPE or Stainless Steel.[2][4]

Verify the container is grounded (bonded) if transferring more than 4L, as static discharge

can ignite the vapors (Flash Point < -6°C).[2][4]

Work inside a certified chemical fume hood.[2][4]

Transfer:

Pour the waste slowly using a funnel.[2][4]

Do not overfill. Leave at least 10% headspace.[2][4] The high volatility of 1-chloro-1-
propene means it will expand significantly if the ambient temperature rises, potentially

pressurizing and bursting the container.[1][2][3]
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Stabilization (Optional but Recommended):

If you are disposing of a large quantity of pure, old material, check for polymerization.[2][4]

If the liquid is viscous or cloudy, it may be polymerizing.[2][4]

Action: Consult EHS immediately.[2][4] They may advise adding a stabilizer (like TBC) to

prevent exothermic runaway inside the waste drum.[2][4]

Final Sealing:

Wipe the threads of the container clean.[2][4] Solvents on threads can degrade the cap

seal over time.[2][4]

Close the lid tightly.[2][4][5]

Manifesting:

When requesting pickup, explicitly list "1-Chloro-1-propene" and estimate the percentage.

[1][2][3]

Regulatory Note: Under RCRA, this is a D001 waste.[2][4] If it is a commercial chemical

product being discarded unused, verify if your specific state regulations require U-listing

(though federally it is not U-listed, unlike 3-chloropropene/Allyl Chloride which is U003).[2]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1220616?utm_src=pdf-custom-synthesis#bc-rfq
https://media.clemson.edu/research/oes/hazwastemanage/RCRA%20Hazardous%20Waste%20U-list.docx
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/product/b1220616/docs#1-chloro-1-propene-proper-disposal-procedures
https://www.benchchem.com/product/b1220616/docs#1-chloro-1-propene-proper-disposal-procedures
https://www.benchchem.com/product/b1220616/docs#1-chloro-1-propene-proper-disposal-procedures
https://www.benchchem.com/product/b1220616/docs#1-chloro-1-propene-proper-disposal-procedures
https://www.benchchem.com/product/b1220616?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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